Cas no 1032229-36-9 (2-Trifluoromethyl-pyrimidine-5-carbonitrile)

2-Trifluoromethyl-pyrimidine-5-carbonitrile is a fluorinated pyrimidine derivative with a trifluoromethyl group at the 2-position and a cyano substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing properties, which enhance reactivity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and bioavailability, while the nitrile functionality offers versatility for further derivatization. Its rigid pyrimidine core provides a stable scaffold for designing bioactive molecules. This intermediate is particularly valuable in the synthesis of heterocyclic compounds, where its structural features can influence binding affinity and selectivity in target interactions.
2-Trifluoromethyl-pyrimidine-5-carbonitrile structure
1032229-36-9 structure
Product Name:2-Trifluoromethyl-pyrimidine-5-carbonitrile
CAS No:1032229-36-9
MF:C6H2F3N3
MW:173.095390796661
CID:1006290
PubChem ID:45073392
Update Time:2025-06-06

2-Trifluoromethyl-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Trifluoromethyl-pyrimidine-5-carbonitrile
    • 2-(trifluoromethyl)pyrimidine-5-carbonitrile
    • 1032229-36-9
    • AKOS006307111
    • DB-181502
    • SB56411
    • DTXSID90662757
    • IGNHQIRJJFLMDF-UHFFFAOYSA-N
    • 2-(Trifluoromethyl)-5-pyrimidinecarbonitrile
    • SCHEMBL8930065
    • CS-0373304
    • MDL: MFCD11053754
    • Inchi: 1S/C6H2F3N3/c7-6(8,9)5-11-2-4(1-10)3-12-5/h2-3H
    • InChI Key: IGNHQIRJJFLMDF-UHFFFAOYSA-N
    • SMILES: FC(C1N=CC(C#N)=CN=1)(F)F

Computed Properties

  • Exact Mass: 173.02008156g/mol
  • Monoisotopic Mass: 173.02008156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.6Ų

2-Trifluoromethyl-pyrimidine-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM484576-1g
2-(Trifluoromethyl)pyrimidine-5-carbonitrile
1032229-36-9 97%
1g
$633 2023-02-03

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